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Compound of Interest

Compound Name: 2-Bromo-6-chlorotoluene

Cat. No.: B1265782 Get Quote

This guide provides immediate and essential safety protocols and logistical information for

handling 2-Bromo-6-chlorotoluene in a laboratory setting. The following procedures are

designed to minimize risk and ensure the safety of researchers, scientists, and drug

development professionals.

Chemical Identifier:

Compound Name 2-Bromo-6-chlorotoluene

Molecular Formula C₇H₆BrCl

CAS Number 62356-27-8

Molecular Weight 205.48 g/mol

Hazard Identification and Personal Protective
Equipment (PPE)
2-Bromo-6-chlorotoluene is classified as a hazardous substance. It is harmful if swallowed, in

contact with skin, or if inhaled, and causes skin and serious eye irritation.[1][2] Appropriate

personal protective equipment is mandatory to prevent exposure.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Neoprene,

or Viton™). Double gloving is

recommended.

To prevent skin contact and

absorption. Gloves must be

inspected prior to use and

disposed of properly after.[3]

Eye and Face Protection
Chemical safety goggles and a

face shield.

To protect against splashes

and airborne particles that can

cause severe eye damage.[4]

Skin and Body Protection

A laboratory coat worn over

long-sleeved clothing and

closed-toe shoes. For larger

quantities or procedures with a

high splash potential, a

chemical-resistant apron is

advised.

To minimize skin exposure.[4]

Respiratory Protection

All handling should be

conducted in a certified

chemical fume hood.[4] If a

fume hood is not available, a

NIOSH-approved respirator

with an organic vapor cartridge

is necessary.

To prevent inhalation of vapors

or aerosols.[3][4] For nuisance

exposures, a type P95 (US) or

type P1 (EU EN 143) particle

respirator may be used. For

higher-level protection, use

type OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143)

respirator cartridges.[3]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is essential for the safe handling of 2-Bromo-6-
chlorotoluene.

1. Preparation:

Ensure a safety shower and eyewash station are readily accessible and in good working

order.[4]
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Verify the proper functioning of the chemical fume hood.

Assemble all necessary laboratory equipment and reagents within the fume hood to

minimize movement of hazardous materials.

Inspect all PPE for integrity before use.

2. Handling:

Always wear the prescribed PPE as detailed in Table 1.

Conduct all weighing and transferring operations within the chemical fume hood to control

vapor and aerosol exposure.

Avoid direct contact with the chemical. Use appropriate tools for transfers.

Keep containers of 2-Bromo-6-chlorotoluene tightly closed when not in use.[4]

3. In Case of Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

including under the eyelids, and seek immediate medical attention.[3]

Skin Contact: Wash the affected area immediately and thoroughly with soap and plenty of

water. Remove contaminated clothing and seek medical attention.[3]

Inhalation: Move the individual to fresh air. If breathing is difficult or ceases, provide artificial

respiration and seek immediate medical attention.[3]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention. Never give anything by mouth to an unconscious person.[3]

Disposal Plan
Proper disposal of 2-Bromo-6-chlorotoluene and associated contaminated materials is critical

to prevent environmental contamination and adhere to regulatory requirements.

Table 2: Disposal Guidelines

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1265782?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC398280250&productDescription=4-BROMO-2-CHLOROTOLUENE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.capotchem.com/doc/viewmsds_1780876-62-1.html
https://www.capotchem.com/doc/viewmsds_1780876-62-1.html
https://www.capotchem.com/doc/viewmsds_1780876-62-1.html
https://www.capotchem.com/doc/viewmsds_1780876-62-1.html
https://www.benchchem.com/product/b1265782?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Type Disposal Procedure

Excess 2-Bromo-6-chlorotoluene

Collect in a designated, labeled, and sealed

container for hazardous chemical waste. Offer

surplus and non-recyclable solutions to a

licensed disposal company.[3]

Contaminated Materials (PPE, etc.)

Dispose of contaminated gloves, paper towels,

and other disposable materials in a sealed,

labeled hazardous waste container.[3]

Empty Containers

Rinse empty containers thoroughly with an

appropriate solvent. The rinsate should be

collected and treated as hazardous waste.

Dispose of the cleaned container in accordance

with institutional and local regulations.

Spills

For small spills, absorb with an inert material

(e.g., sand, vermiculite) and place in a sealed

container for hazardous waste disposal. Ensure

adequate ventilation and wear appropriate PPE

during cleanup.[5]

Experimental Workflow
The following diagram illustrates the standard workflow for handling 2-Bromo-6-chlorotoluene
in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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